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Compound of Interest

Compound Name: Oleyl methacrylate

L  Get Quote

Cat. No.: B076340

For Researchers, Scientists, and Drug Development Professionals
Introduction

Oleyl methacrylate (CAS No. 13533-08-9) is a specialty monomer that finds application in
various fields, including polymer synthesis and drug delivery systems.[1] Its long alkyl chain
imparts unique properties to polymers, such as hydrophobicity and a lower glass transition
temperature. This technical guide provides a comprehensive overview of the available safety
information and general experimental protocols related to oleyl methacrylate and similar
methacrylate esters.

Chemical Identification

Identifier

Value

Chemical Name

(92)-9-Octadecen-1-yl methacrylate

Synonyms Oleyl methacrylate
CAS Number 13533-08-9
Molecular Formula C22H4002
Molecular Weight 336.55 g/mol
Safety Data
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A comprehensive Safety Data Sheet (SDS) specifically for oleyl methacrylate (CAS 13533-08-
9) is not readily available in the public domain. However, safety data for structurally similar
methacrylate esters, such as lauryl methacrylate and other alkyl methacrylates, can provide
valuable guidance on potential hazards and safe handling practices. The following tables
summarize typical data found in the SDS of related methacrylate compounds.

It is crucial to handle oleyl methacrylate with the assumption that it shares the potential
hazards of other methacrylate esters and to consult the supplier-specific SDS upon
procurement.

Hazard Identification (Based on Analogous

Methacrylates)

Hazard Class Hazard Statement

Skin Corrosion/Irritation Causes skin irritation

Serious Eye Damage/Irritation Causes serious eye irritation
Respiratory/Skin Sensitization May cause an allergic skin reaction
Specific Target Organ Toxicity May cause respiratory irritation

Source: Generic data from SDS of various methacrylate esters.

First Aid Measures (General for Methacrylates)
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Exposure Route First Aid Procedure

Remove victim to fresh air and keep at rest in a
Inhalation position comfortable for breathing. If respiratory

irritation persists, seek medical attention.

Remove contaminated clothing. Wash skin with
Skin Contact plenty of soap and water. If skin irritation or rash

occurs, seek medical advice.

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

) Rinse mouth. Do NOT induce vomiting. Call a
Ingestion . .
poison center or doctor if you feel unwell.

Source: Generic data from SDS of various methacrylate esters.

Personal Protective Equipment (PPE) (General for

Methacrylates)

Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles or a face shield.

Wear chemically resistant gloves (e.g., nitrile,
Skin Protection neoprene). Wear a lab coat or chemical-

resistant apron.

Use in a well-ventilated area or under a fume
) ) hood. If ventilation is inadequate, use a NIOSH-
Respiratory Protection ) ) ]
approved respirator with an organic vapor

cartridge.

Source: Generic data from SDS of various methacrylate esters.

Experimental Protocols
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Detailed, validated experimental protocols specifically for oleyl methacrylate are not widely
published. However, standard protocols for the handling and polymerization of other long-chain
methacrylate esters can be adapted. The following are generalized procedures.

General Handling and Storage

o Storage: Store in a cool, dry, well-ventilated area away from direct sunlight and sources of
ignition.[2] Methacrylate monomers are often stabilized with an inhibitor to prevent
spontaneous polymerization; store under recommended conditions to maintain inhibitor
effectiveness.

e Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation of vapors.[3] Avoid contact with skin and eyes by using appropriate PPE.
[3] Ground and bond containers and receiving equipment to prevent static discharge.[3] Use
non-sparking tools.[4]

General Protocol for Free-Radical Polymerization

This protocol is a general guideline for the bulk polymerization of a methacrylate monomer and
should be adapted and optimized for oleyl methacrylate based on specific research needs.

e Monomer Preparation: If necessary, pass the oleyl methacrylate monomer through a
column of activated basic alumina to remove the inhibitor.

e Initiator Addition: In a reaction vessel equipped with a magnetic stirrer and a reflux
condenser, add the purified oleyl methacrylate. Add a free-radical initiator (e.qg.,
azobisisobutyronitrile (AIBN) or benzoyl peroxide) at a concentration typically ranging from
0.1 to 1 mol% relative to the monomer.

o Polymerization: Heat the reaction mixture to a temperature appropriate for the chosen
initiator (e.g., 60-80 °C for AIBN) under an inert atmosphere (e.g., nitrogen or argon).

e Monitoring: Monitor the progress of the polymerization by techniques such as gravimetry,
spectroscopy (e.g., monitoring the disappearance of the vinyl proton signal in tH NMR), or
chromatography.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b076340?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/02503.pdf
https://www.unigel.com.br/wp-content/uploads/2021/10/SDS_METACRILATO-DE-METILA_PRQ-CAN_Ingles_VER10.pdf
https://www.unigel.com.br/wp-content/uploads/2021/10/SDS_METACRILATO-DE-METILA_PRQ-CAN_Ingles_VER10.pdf
https://www.unigel.com.br/wp-content/uploads/2021/10/SDS_METACRILATO-DE-METILA_PRQ-CAN_Ingles_VER10.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11903%20English%20SDS%20US.pdf
https://www.benchchem.com/product/b076340?utm_src=pdf-body
https://www.benchchem.com/product/b076340?utm_src=pdf-body
https://www.benchchem.com/product/b076340?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Termination and Purification: Once the desired conversion is reached, cool the reaction to
room temperature. The resulting polymer can be purified by precipitation in a non-solvent
(e.g., methanol or ethanol), followed by filtration and drying under vacuum.

Safety and Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of methacrylate esters
like oleyl methacrylate.
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Safe Handling Workflow for Oleyl Methacrylate

Preparation Emergency Response

[Consult Safety Data Sheet (SDS)) Spill or Leak Occurs
i Y
[Assess Hazards and Risks] Evacuate Area
[Select Appropriate PPE] Absorb with Inert Material

Proceed to Handling

Handling
\ / Y

E/Vork in a Well-Ventilated Area / Fume HOO(D Dispose of as Hazardous Waste
[Ground and Bond Equipmena
[Use Non-Sparking Tools)

After Use

Storage

(Store in a Cool, Dry, Well-Ventilated Area)

E(eep Away from Ignition Sourcesj
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b076340?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4888499.htm
https://pim-resources.coleparmer.com/sds/02503.pdf
https://www.unigel.com.br/wp-content/uploads/2021/10/SDS_METACRILATO-DE-METILA_PRQ-CAN_Ingles_VER10.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11903%20English%20SDS%20US.pdf
https://www.benchchem.com/product/b076340#oleyl-methacrylate-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b076340#oleyl-methacrylate-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b076340#oleyl-methacrylate-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b076340#oleyl-methacrylate-cas-number-and-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076340?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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